Cas no 163618-91-5 (2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide)

• Product Name: 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide
• CAS No: 163618-91-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD12180866
• CID: 5403045
• PubChem ID: 10012884
• Update Time: 2025-06-14

2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-N-(2-hydroxy-1-methylethyl)benzamide
• 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide
• 163618-91-5
• SCHEMBL8980562
• EN300-8519402
• Z353249742
• n-salicyloyl-2-aminopropan-1-ol

• MDL： MFCD12180866
• Inchi： 1S/C10H13NO3/c1-7(6-12)11-10(14)8-4-2-3-5-9(8)13/h2-5,7,12-13H,6H2,1H3,(H,11,14)
• InChI Key： ATSKSNBYTZUJRU-UHFFFAOYSA-N
• SMILES： C(NC(C)CO)(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylamides

Additional information on 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide

Recent Advances in the Study of 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide (CAS: 163618-91-5)

In recent years, the compound 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide (CAS: 163618-91-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of the compound's anti-inflammatory and analgesic properties. Recent in vitro and in vivo studies have demonstrated that 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel therapeutic agent for inflammatory diseases, including rheumatoid arthritis and chronic pain conditions. The compound's ability to modulate inflammatory pathways without causing significant cytotoxicity has been a particularly encouraging discovery.

Another important aspect of current research involves the optimization of synthetic routes for 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide. Recent publications have described improved methodologies for its synthesis, focusing on yield enhancement and purity optimization. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Notably, the use of green chemistry principles in its synthesis has been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

The molecular mechanisms underlying the biological activity of 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide have also been a focus of recent investigations. Structural-activity relationship (SAR) studies have provided insights into how specific functional groups contribute to its pharmacological effects. Computational modeling and X-ray crystallography have been employed to understand its interactions with target proteins, revealing potential binding sites and modes of action. These findings are invaluable for the design of more potent and selective derivatives.

In the context of drug development, recent pharmacokinetic studies have shed light on the absorption, distribution, metabolism, and excretion (ADME) properties of 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide. The compound has shown favorable oral bioavailability and tissue penetration in animal models, with a half-life that supports once- or twice-daily dosing regimens. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions, which are currently areas of active research.

Looking forward, the potential applications of 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide extend beyond its initial indications. Recent exploratory studies have suggested possible utility in neurodegenerative diseases, cancer therapy, and antimicrobial applications. These diverse potential applications highlight the compound's versatility and the need for continued investigation. As research progresses, it will be crucial to address remaining questions about its safety profile, optimal dosing strategies, and potential combination therapies.

The growing body of research on 2-hydroxy-N-(1-hydroxypropan-2-yl)benzamide (CAS: 163618-91-5) underscores its significance in contemporary pharmaceutical research. With its promising pharmacological profile and multiple potential therapeutic applications, this compound represents an exciting area of development in the chemical biology and medicinal chemistry fields. Continued investigation and clinical translation of these findings may lead to important therapeutic advances in the coming years.